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Although not about salclobuzate sodium, the methodologies from these studies on population-level sodium

reduction provide a clear blueprint for the components of a robust cost-effectiveness analysis.

The table below summarizes the key elements from two relevant studies:

Study Analytical Model & Intervention Key Cost & Outcome Main
Focus Perspective Scenarios Measures Findings
| CDC's Sodium Reduction in Communities Program (SRCP) [1] | - Model: Prevention Impact

Simulation Model (PRISM)

e Perspective: Public health program implementation | Sustained implementation of community-level
sodium reduction strategies through 2025 and 2040 [1] | - Costs: Program implementation

e Outcomes: Medical cost savings, Quality-Adjusted Life Years (QALYs) gained [1] | The program was
cost-saving; reduction in medical costs was greater than implementation costs [1]. | | FDA Voluntary
Sodium Reformulation Targets [2] | - Model: US IMPACT Food Policy Model (microsimulation)

e Perspective: Societal (including government, industry, and healthcare costs) [2] | 1. Optimal: 100%
compliance with 10-year targets

¢ Modest: 50% compliance
e Pessimistic: Compliance only with 2-year targets [2] | - Costs: Government administration, industry
reformulation, healthcare, productivity
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e Outcomes: CVD cases prevented/disappointed, QALYs gained [2] | The optimal scenario could
prevent ~450,000 CVD cases, gain 2.1 million QALYs, and save ~$41 billion over 20 years [2]. |

Proposed Experimental Workflow for a Novel
Compound

For a new compound like salclobuzate sodium, a cost-effectiveness analysis would typically follow a
structured pathway that integrates clinical trial data with economic modeling. The diagram below outlines

this proposed workflow.
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Proposed Cost Effectiveness Analysis Workflow
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How to Proceed with Your Analysis

Given the lack of existing data on salclobuzate sodium, here are steps you can ta

ke to build this analysis:

e Conduct or Source Clinical Data: The foundation of any cost-effectiveness model is robust clinical
data on the drug's efficacy, safety, and tolerability compared to a relevant alternative.
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e Gather Cost Data: Collect accurate information on the expected drug price, costs of administration,
monitoring, and costs associated with managing side effects and disease outcomes.

e Apply a Health Economic Model: Use an established model type, such as a Markov model or
microsimulation, to synthesize the clinical and cost data over a long-term time horizon, as shown in
the referenced studies [1] [2].

¢ Perform Sensitivity Analyses: Test the robustness of your results by varying key assumptions and
input parameters to see how they affect the final cost-effectiveness ratio.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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